Cas no 1253791-53-5 (trans-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid)

• Product Name: trans-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid
• CAS No: 1253791-53-5
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD02179038
• CID: 3164036
• PubChem ID: 46941569
• Update Time: 2025-10-31

trans-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) ester, (3R,4R)-rel-
• trans-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid
• trans-1-Boc-4-methyl-pyrrolidine-3-carboxylic acid
• (3R,4R)-rel-1-(tert-Butoxycarbonyl)-4-methylpyrrolidine-3-carboxylic acid
• (3R,4R)-1-(tert-Butoxycarbonyl)-4-methylpyrrolidine-3-carboxylic acid
• trans-1-Boc-4-methylpyrrolidine-3-carboxylic acid
• AKOS015898039
• BOC-TRANS-4-METHYL-PYRROLIDINE-3-CARBOXYLIC ACID
• DTXSID00677453
• rel-(3R,4R)-1-(tert-butoxycarbonyl)-4-methylpyrrolidine-3-carboxylic acid
• 1119512-35-4
• XH1158
• AS-39464
• (3R,4R)-1-(t-Butoxycarbonyl)-4-methylpyrrolidine-3-carboxylic acid
• P15645
• (3R,4R)-rel-1-(tert-Butoxycarbonyl)-4-methylpyrrolidine-3-carboxylicacid
• MFCD15071830
• SCHEMBL10137666
• MFCD02179038
• Boc-(+/-)-trans-4-methyl-pyrrolidine-3-carboxylic acid
• CS-0047551
• (3R,4R)-1-Boc-4-methylpyrrolidine-3-carboxylic acid
• CS-0037447
• (3R,4R)-4-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• 1253791-53-5
• EN300-197157
• UUB51235
• DAC79153
• 888-581-4

• MDL： MFCD02179038
• Inchi： 1S/C11H19NO4/c1-7-5-12(6-8(7)9(13)14)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)/t7-,8-/m0/s1
• InChI Key： IPLCSDCAWNDONJ-YUMQZZPRSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H](C(=O)O)[C@@H](C)C1)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on trans-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid

Comprehensive Overview of trans-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid (CAS No. 1253791-53-5)

The compound trans-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid (CAS No. 1253791-53-5) is a highly specialized organic molecule widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the pyrrolidine scaffold, make it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, particularly in the design of protease inhibitors and peptidomimetics.

One of the most discussed topics in modern chemistry is the role of Boc-protected amino acids and their derivatives in streamlining synthetic pathways. The trans-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid exemplifies this trend, as its carboxylic acid functionality and stereochemistry enable precise modifications for targeted applications. Recent studies highlight its utility in fragment-based drug design (FBDD), where its rigid pyrrolidine core contributes to improved binding affinity and selectivity.

From an SEO perspective, common queries related to this compound include "Boc-pyrrolidine synthesis," "CAS 1253791-53-5 applications," and "trans-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid suppliers." Addressing these search intents, this compound is commercially available through major chemical vendors, often with detailed technical data sheets (TDS) and certificates of analysis (CoA). Its stability under standard storage conditions (typically 2–8°C) further enhances its practicality for laboratory use.

In the context of green chemistry, the demand for efficient protecting group strategies has grown significantly. The tert-butoxycarbonyl (Boc) group in this compound aligns with this trend, as it can be cleaved under mild acidic conditions without generating hazardous byproducts. This feature is particularly attractive for sustainable pharmaceutical manufacturing, a hot topic in 2024. Researchers also explore its potential in continuous flow chemistry, where its solubility profile enables homogeneous reaction conditions.

The stereochemical integrity of trans-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid is another critical aspect frequently investigated. The trans configuration at the 3- and 4-positions of the pyrrolidine ring influences its conformational behavior, which is crucial for molecular recognition in biological systems. Computational chemistry studies often use this compound as a model to validate force field parameters for N-Boc-protected heterocycles.

Analytical characterization of this compound typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods confirm its high purity (>98%) and structural authenticity, which are essential for reproducible research outcomes. The growing adoption of AI-assisted spectral analysis has further streamlined its identification in complex mixtures.

In summary, trans-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid (CAS No. 1253791-53-5) represents a versatile building block at the intersection of medicinal chemistry and synthetic methodology. Its optimized physicochemical properties and compatibility with diverse reaction conditions continue to drive its adoption across academic and industrial settings. As the pharmaceutical industry increasingly prioritizes modular synthesis approaches, the demand for such well-characterized intermediates is expected to rise steadily.